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For researchers, scientists, and drug development professionals, the accurate measurement of

Calcitriol (1,25-dihydroxyvitamin D) is paramount. This guide provides a comparative overview
of proficiency testing (PT) schemes for clinical Calcitriol assays, offering insights into the
performance of various analytical methods. By examining data from external quality
assessment (EQA) programs, this document aims to equip laboratory professionals with the
information needed to select and maintain high-quality Calcitriol testing.

The measurement of Calcitriol presents significant analytical challenges due to its picomolar
concentrations in circulation and its lipophilic nature. [cite: ] This has led to the development of
various assay methodologies, including radioimmunoassays (RIA), enzyme-linked
immunosorbent assays (ELISA), and liquid chromatography-tandem mass spectrometry (LC-
MS/MS). However, the lack of standardized reference materials for Calcitriol contributes to
inter-laboratory and inter-method variability. [cite: ] Proficiency testing (PT) and external quality
assessment (EQA) schemes are crucial tools for laboratories to monitor and improve the
accuracy and comparability of their Calcitriol measurements.
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Performance of Calcitriol Assays in Proficiency
Testing

Data from the Vitamin D External Quality Assessment Scheme (DEQAS) provides valuable
insights into the performance of different analytical methods for Calcitriol. The following table
summarizes the method-specific means and standard deviations for five distributed samples
from the April 2018 DEQAS report for 1,25-dihydroxyvitamin D. The All-Laboratory Trimmed
Mean (ALTM) serves as the consensus value for assessing performance in this scheme.[1][2]

Table 1: Comparison of Calcitriol Assay Performance in DEQAS (April 2018)[1]

- Sample 421 Sample 422 Sample 423 Sample 424 Sample 425
etho

(pmol/L) (pmol/L) (pmol/L) (pmol/L) (pmol/L)
DiaSorin

N 62.2 + (SD 79.1 + (SD 153.9 + (SD 132.0 + (SD 100.7 + (SD

Liaison XL ) ) ) ) )
(1=96) not provided) not provided) not provided) not provided) not provided)
n=
DIAsource 77.5+(SD 83.1+(SD 175.9 + (SD 152.6 + (SD 1129+ (SD
CT (n=5) not provided) not provided) not provided) not provided) not provided)

61.5 + (SD 73.1 + (SD 148.1 + (SD 123.5+ (SD 101.4 + (SD
IDS EIA (n=6) _ _ _ _ _

not provided) not provided) not provided) not provided) not provided)
IDS RIA 74.1 + (SD 82.7 £ (SD 194.1 + (SD 157.4 + (SD 123.6 + (SD
(n=12) not provided) not provided) not provided) not provided) not provided)
IDSISYS 71.0+(SD 81.1+(SD 205.6 + (SD 162.0 + (SD 121.8 +(SD
(n=10) not provided) not provided) not provided) not provided) not provided)
IDS iISYS 54.9 + (SD 62.1 + (SD 165.6 + (SD 122.2 +(SD 102.7 + (SD
New (n=20) not provided) not provided) not provided) not provided) not provided)
LC-MS/MS 71.6 £ (SD 84.2 + (SD 1459 = (SD 119.3 £ (SD 96.4 + (SD
(n=12) not provided) not provided) not provided) not provided) not provided)
ALTM

63.7 77.6 159.8 132.9 103.3
(n=161)
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Note: The original DEQAS report provided mean values and a graphical representation of the
standard deviation. Specific SD values were not available in the accessed document.

Experimental Protocols in Proficiency Testing
Schemes

Proficiency testing schemes for clinical Calcitriol assays generally follow a standardized
workflow to ensure objective assessment of laboratory performance. The process, as
exemplified by DEQAS, involves several key steps:

o Sample Preparation and Distribution: The scheme organizer prepares and distributes a set of
samples to participating laboratories. These are typically human serum samples with varying
concentrations of Calcitriol.[2]

e Analysis by Participating Laboratories: Each laboratory analyzes the samples using their
routine Calcitriol assay.

» Data Submission: Laboratories submit their results to the scheme organizer.

o Statistical Analysis: The organizer performs a statistical analysis of the submitted data. A
common approach is to calculate the All-Laboratory Trimmed Mean (ALTM) for each sample,
which serves as the target value.[2]

» Performance Evaluation: Each laboratory's results are compared against the target values.
Performance is typically assessed based on the deviation from the target.

» Reporting: A comprehensive report is issued to each participant, summarizing their
performance and providing a comparison with other laboratories and methods.[3]

Visualizing the Proficiency Testing Workflow and
Method Comparison

To better understand the processes involved, the following diagrams illustrate the workflow of a
typical proficiency testing scheme and the logical relationship in comparing different assay
methodologies based on the generated data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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